Cas no 51971-63-2 ( )

• Product Name: &nbsp
• CAS No: 51971-63-2
• MF: C₈H₂Br₂O₃
• MW: 305.907680988312
• CID: 936177
• PubChem ID: 350388
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-2-benzofuran-1,3-dione
• AC1L6W5Z
• NSC509686
• NSC-509686
• NICWCCHKIXETCO-UHFFFAOYSA-N
• 51971-63-2
• SCHEMBL855919
• DTXSID30325531
•  

• Inchi： 1S/C8H2Br2O3/c9-4-2-1-3-5(6(4)10)8(12)13-7(3)11/h1-2H
• InChI Key： NICWCCHKIXETCO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C(=O)OC(C=21)=O)Br

Computed Properties

• Exact Mass: 303.83696
• Monoisotopic Mass: 303.837
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 2.267
• Boiling Point: 432.5°C at 760 mmHg
• Flash Point: 215.4°C
• Refractive Index: 1.681
• PSA: 43.37
• LogP: 2.52220